Cas no 91858-00-3 (1-methyl-5-phenyl-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-phenyl-1H-pyrazol-4-amine
• CAS No: 91858-00-3
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 4319797
• PubChem ID: 3021888
• Update Time: 2025-11-01

1-methyl-5-phenyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-methyl-5-phenyl-
• 1-methyl-5-phenyl-1H-pyrazol-4-amine
• AKOS006304543
• Z1198274387
• SCHEMBL544562
• 91858-00-3
• 816-880-1
• 1-methyl-5-phenylpyrazol-4-amine
• EN300-127059
• RDA85800
• DB-132927
• CS-0232372

• Inchi： 1S/C10H11N3/c1-13-10(9(11)7-12-13)8-5-3-2-4-6-8/h2-7H,11H2,1H3
• InChI Key： TXNKCGKRFBAECK-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=CC=C2)=C(N)C=N1

Computed Properties

• Exact Mass: 173.095297364Da
• Monoisotopic Mass: 173.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 329.4±22.0 °C at 760 mmHg
• Flash Point: 153.0±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-methyl-5-phenyl-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-methyl-5-phenyl-1H-pyrazol-4-amine

Comprehensive Overview of 1-methyl-5-phenyl-1H-pyrazol-4-amine (CAS No. 91858-00-3): Properties, Applications, and Industry Insights

1-methyl-5-phenyl-1H-pyrazol-4-amine (CAS No. 91858-00-3) is a specialized organic compound belonging to the pyrazole family, a class of heterocyclic aromatic compounds widely studied for their diverse chemical and pharmacological properties. This compound, characterized by its methyl and phenyl substituents, has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its unique structural features and reactivity. The pyrazole core is known for its stability and versatility, making derivatives like 1-methyl-5-phenyl-1H-pyrazol-4-amine valuable intermediates in synthetic chemistry.

In recent years, the demand for heterocyclic compounds such as 1-methyl-5-phenyl-1H-pyrazol-4-amine has surged, driven by their applications in drug discovery and functional materials. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules, including kinase inhibitors and antimicrobial agents. The compound’s amine functional group further enhances its utility in coupling reactions, enabling the synthesis of more complex architectures. This aligns with the growing trend of fragment-based drug design, where small molecules like pyrazole derivatives serve as critical starting points.

The synthesis of 1-methyl-5-phenyl-1H-pyrazol-4-amine typically involves multi-step organic reactions, including cyclocondensation and functional group modifications. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity, reflecting the industry’s shift toward green chemistry and sustainable practices. Analytical methods like HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent quality standards required in pharmaceutical and agrochemical applications.

From an industrial perspective, 1-methyl-5-phenyl-1H-pyrazol-4-amine is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research frequently highlight its role in tailored solutions for clients. The compound’s relevance is also evident in patent literature, where it appears in claims related to crop protection agents and pharmaceutical formulations. This underscores its cross-disciplinary importance and aligns with the increasing focus on precision agriculture and personalized medicine.

Environmental and regulatory considerations are another critical aspect of 1-methyl-5-phenyl-1H-pyrazol-4-amine usage. As industries prioritize REACH compliance and eco-friendly alternatives, the compound’s biodegradability and toxicity profile are under scrutiny. Recent studies have explored its metabolic pathways and environmental persistence, addressing concerns raised by stakeholders in the chemical safety community. These efforts reflect broader societal trends toward sustainable innovation and transparent supply chains.

In summary, 1-methyl-5-phenyl-1H-pyrazol-4-amine (CAS No. 91858-00-3) exemplifies the intersection of chemistry, biology, and materials science. Its adaptability as a molecular scaffold and its role in cutting-edge applications make it a compound of enduring interest. As research continues to uncover new possibilities, this pyrazole derivative is poised to remain a focal point in both academic and industrial settings, contributing to advancements that address global challenges in health, agriculture, and sustainability.